Cas no 2229173-32-2 (3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229173-32-2
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6173148
• PubChem ID: 165632398
• Update Time: 2025-05-21

3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine
• EN300-1944435
• 2229173-32-2

• Inchi： 1S/C11H15F2N/c1-7-4-3-5-9(8(7)2)6-10(14)11(12)13/h3-5,10-11H,6,14H2,1-2H3
• InChI Key： JBVNWKQJVDHCRE-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C)C=1C)N)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine

3-(2,3-Dimethylphenyl)-1,1-Difluoropropan-2-Amine (CAS 2229173-32-2): A Comprehensive Overview

3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine (CAS 2229173-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluorinated amine structure, is part of a growing class of fluorinated aromatic amines that are increasingly relevant in modern chemistry. The presence of both dimethylphenyl and difluoropropan-2-amine moieties makes this molecule particularly interesting for researchers exploring novel bioactive compounds.

The compound's molecular formula is C₁₁H₁₅F₂N, with a molecular weight of 199.24 g/mol. Its structure features a 2,3-dimethylphenyl group attached to a 1,1-difluoropropan-2-amine backbone, creating a unique spatial arrangement that influences its physical and chemical properties. The fluorine atoms at the 1-position of the propane chain contribute to the molecule's polarity and potential hydrogen bonding capabilities, factors that are crucial in pharmaceutical applications.

Recent scientific literature highlights the growing importance of fluorinated aromatic compounds like 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. This has led to increased research interest in compounds with difluoromethylamine functional groups, particularly for potential applications in central nervous system (CNS) targeted therapies.

The synthesis of CAS 2229173-32-2 typically involves multi-step organic reactions, starting from commercially available 2,3-dimethylbenzaldehyde derivatives. Modern synthetic approaches often employ fluorination techniques using reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor to introduce the critical difluoromethylene group. Purification methods may include column chromatography or recrystallization to achieve the desired purity levels for research applications.

From a physicochemical perspective, 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine exhibits properties typical of aromatic amines with fluorinated side chains. It is likely to be a crystalline solid at room temperature with moderate solubility in common organic solvents. The electron-withdrawing effect of the fluorine atoms influences the basicity of the amine nitrogen, making it potentially useful in pH-dependent applications. These characteristics make it valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In the pharmaceutical sector, compounds with the 1,1-difluoropropan-2-amine scaffold are being investigated for various therapeutic applications. While specific applications of CAS 2229173-32-2 are still under investigation, similar structures have shown promise in neurological research. The dimethylphenyl moiety may contribute to lipophilicity, potentially enhancing blood-brain barrier penetration, a critical factor for CNS-active compounds.

The market for fluorinated fine chemicals like 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine has seen steady growth, driven by increasing demand from pharmaceutical and agrochemical industries. Specialty chemical suppliers have reported growing interest in custom synthesis of such compounds, particularly for research institutions and drug discovery companies. The global market for fluorinated building blocks is projected to expand significantly as more fluorinated drugs receive regulatory approval.

Quality control of CAS 2229173-32-2 typically involves analytical techniques such as HPLC, GC-MS, and ¹H/¹⁹F NMR spectroscopy. The fluorine atoms provide distinct NMR signals that facilitate structural verification. Purity standards for research-grade material generally exceed 95%, with some applications requiring even higher purity levels. Proper storage conditions are essential to maintain stability, typically in cool, dry environments protected from light.

From a regulatory standpoint, 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine is primarily used for research purposes. Researchers working with this compound should consult current chemical regulations in their jurisdiction. While not classified as hazardous under standard criteria, proper laboratory safety protocols should always be followed when handling any chemical substance.

The scientific community continues to explore new applications for difluorinated amine compounds, with particular interest in their potential as synthetic intermediates. Recent publications have highlighted innovative uses of similar structures in materials science, including liquid crystal development and polymer modification. The unique electronic properties imparted by the fluorine atoms make these compounds valuable for advanced material applications.

Future research directions for 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine may include detailed pharmacological profiling and structure optimization studies. As computational chemistry tools become more sophisticated, virtual screening of such compounds against various biological targets has become more accessible. This may accelerate the discovery of novel applications for this interesting chemical entity.

For researchers seeking CAS 2229173-32-2, several specialty chemical suppliers offer custom synthesis services. The compound is typically available in milligram to gram quantities for research purposes. Pricing varies depending on purity requirements and order quantity, with current market trends showing stable availability for this niche chemical.

In conclusion, 3-(2,3-dimethylphenyl)-1,1-difluoropropan-2-amine represents an important example of modern fluorinated organic compounds with potential across multiple scientific disciplines. Its unique combination of aromatic and fluorinated aliphatic characteristics makes it particularly valuable for medicinal chemistry research and material science applications. As the field of fluorochemistry continues to evolve, compounds like CAS 2229173-32-2 will likely play increasingly important roles in scientific innovation.